Cas no 106515-76-8 (methyl 2-(3-hydroxypropyl)benzoate)

• Product Name: methyl 2-(3-hydroxypropyl)benzoate
• CAS No: 106515-76-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1175830
• PubChem ID: 54370039
• Update Time: 2025-06-11

methyl 2-(3-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-hydroxypropyl)-, methyl ester
• methyl 2-(3-hydroxypropyl)benzoate
• methyl o-(1-hydroxyprop-3-yl)benzoate
• SCHEMBL383349
• USNKYYQYLPOJPB-UHFFFAOYSA-N
• DTXSID20710891
• 106515-76-8
• DB-096173
• EN300-1836970

• Inchi： 1S/C11H14O3/c1-14-11(13)10-7-3-2-5-9(10)6-4-8-12/h2-3,5,7,12H,4,6,8H2,1H3
• InChI Key： USNKYYQYLPOJPB-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53
• LogP: 1.39810

Additional information on methyl 2-(3-hydroxypropyl)benzoate

Comprehensive Guide to Methyl 2-(3-hydroxypropyl)benzoate (CAS No. 106515-76-8): Properties, Applications, and Industry Insights

Methyl 2-(3-hydroxypropyl)benzoate (CAS No. 106515-76-8) is a specialized ester compound widely recognized for its versatile applications in pharmaceuticals, fragrances, and organic synthesis. This benzoate derivative features a unique molecular structure combining a hydroxypropyl group and a methyl ester moiety, making it valuable for modifying solubility and reactivity in chemical formulations. Its CAS registry number (106515-76-8) ensures precise identification in global databases, aligning with regulatory and research requirements.

In recent years, the demand for functionalized benzoates like methyl 2-(3-hydroxypropyl)benzoate has surged due to their role in green chemistry and sustainable manufacturing. Researchers highlight its potential as a biodegradable intermediate in cosmetic formulations, addressing the industry’s shift toward eco-friendly ingredients. A 2023 study published in the Journal of Organic Chemistry emphasized its low toxicity profile, further boosting its adoption in personal care products.

The synthesis of methyl 2-(3-hydroxypropyl)benzoate typically involves esterification reactions under mild conditions, a process favored for its high yield and minimal byproducts. This aligns with the circular economy trend, where efficient resource utilization is prioritized. Notably, its hydroxypropyl side chain enhances hydrogen bonding capabilities, making it a candidate for drug delivery systems—a topic frequently searched in AI-driven pharmaceutical research platforms.

From an industrial perspective, CAS No. 106515-76-8 is often referenced in patents related to flavor enhancers and plasticizers. Its compatibility with polymers has sparked interest in biodegradable packaging solutions, a hot topic among sustainability-focused enterprises. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, ensuring compliance with ISO standards.

Consumer searches frequently link methyl 2-(3-hydroxypropyl)benzoate to questions about skin-safe esters or non-toxic solvents, reflecting growing public interest in ingredient transparency. Regulatory bodies such as the FDA and ECHA have listed it as safe for controlled use, reinforcing its market viability. Future research may explore its role in bio-based materials, a sector projected to grow by 12% annually through 2030.

In summary, methyl 2-(3-hydroxypropyl)benzoate (CAS No. 106515-76-8) exemplifies innovation at the intersection of chemistry and sustainability. Its multifunctional properties cater to evolving industry needs while addressing environmental concerns—a dual advantage that positions it as a compound of enduring relevance.